molecular formula C9H15ClN4O B2775850 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride CAS No. 1353955-14-2

6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride

Cat. No.: B2775850
CAS No.: 1353955-14-2
M. Wt: 230.7
InChI Key: CHONEWTXYWTPBQ-UHFFFAOYSA-N
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Description

6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride is a chemical compound with the molecular formula C9H15ClN4O It is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to pyridine

Preparation Methods

The reaction conditions often include solvents such as ethanol or methanol and may require heating to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride can undergo various chemical reactions, including:

Common reagents and conditions used in these reactions include solvents like dichloromethane or acetonitrile, and catalysts such as palladium on carbon. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride has several scientific research applications:

Mechanism of Action

The mechanism of action of 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride involves its interaction with specific molecular targets and pathways. It may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride can be compared with other similar compounds, such as:

    4-(Piperidin-4-yloxy)pyrimidine: Similar structure but lacks the amine group.

    6-(Morpholin-4-yloxy)pyrimidin-4-amine: Similar structure but with a morpholine ring instead of piperidine.

    4-Amino-6-(piperidin-4-yloxy)pyrimidine: Similar structure but with the amine group at a different position.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .

Properties

IUPAC Name

6-piperidin-4-yloxypyrimidin-4-amine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H14N4O.ClH/c10-8-5-9(13-6-12-8)14-7-1-3-11-4-2-7;/h5-7,11H,1-4H2,(H2,10,12,13);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CHONEWTXYWTPBQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCCC1OC2=NC=NC(=C2)N.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H15ClN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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